Cas no 850917-22-5 (N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide)

• Product Name: N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide
• CAS No: 850917-22-5
• MF: C₂₀H₂₂N₂OS
• MW: 338.466483592987
• CID: 6318831
• PubChem ID: 2156567
• Update Time: 2025-08-05

N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide
• AKOS001779549
• F0582-0584
• N-(2-((2-(p-tolyl)-1H-indol-3-yl)thio)ethyl)propionamide
• N-[2-[[2-(4-methylphenyl)-1H-indol-3-yl]sulfanyl]ethyl]propanamide
• N-(2-{[2-(4-METHYLPHENYL)-1H-INDOL-3-YL]SULFANYL}ETHYL)PROPANAMIDE
• 850917-22-5

• Inchi： 1S/C20H22N2OS/c1-3-18(23)21-12-13-24-20-16-6-4-5-7-17(16)22-19(20)15-10-8-14(2)9-11-15/h4-11,22H,3,12-13H2,1-2H3,(H,21,23)
• InChI Key： UGHRKFJFDVAMKI-UHFFFAOYSA-N
• SMILES： S(CCNC(CC)=O)C1C2C=CC=CC=2NC=1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 338.14528450g/mol
• Monoisotopic Mass: 338.14528450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles

Additional information on N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide

N-(2-{2-(4-Methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide: A Comprehensive Overview

In the realm of organic chemistry, the compound N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide (CAS No. 850917-22-5) stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound, often referred to by its CAS number, has garnered attention in recent years due to its potential in pharmaceutical research and material science. Its structure, comprising an indole ring system and a propanamide group, makes it a versatile building block for various chemical reactions and drug design strategies.

The indole moiety, a heterocyclic aromatic compound, is a cornerstone of many biologically active molecules. In this compound, the indole ring is substituted with a methyl group at the 4-position, which influences its electronic properties and reactivity. The sulfur atom in the sulfanyl group further enhances the molecule's ability to participate in hydrogen bonding and other non-covalent interactions, making it an attractive candidate for drug design. Recent studies have explored the role of such sulfur-containing compounds in modulating enzyme activity and cellular signaling pathways.

From a synthetic perspective, the preparation of N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide involves a series of well-established organic reactions, including nucleophilic substitution and amide formation. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for research purposes. The use of microwave-assisted synthesis has also been reported, demonstrating the potential for rapid and efficient production of this molecule.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. Researchers have investigated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, studies have explored its role as a modulator of ion channels, which could have implications in treating neurological disorders such as epilepsy or chronic pain conditions.

In terms of pharmacokinetics, recent research has focused on understanding the absorption, distribution, metabolism, and excretion (ADME) properties of N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide. These studies have provided valuable insights into its bioavailability and metabolic stability, which are critical factors for determining its suitability as a drug candidate. The presence of the propanamide group has been shown to influence these properties significantly, highlighting the importance of functional group optimization in drug design.

Beyond pharmacology, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in thin-film transistor technology have highlighted the potential of indole-based compounds like this one as semiconducting materials. The sulfur atom's contribution to conjugation within the molecule further enhances its electronic versatility.

From an environmental perspective, researchers have examined the biodegradability and ecological impact of N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide. These studies aim to ensure that its use does not pose significant risks to ecosystems or human health. Preliminary findings suggest that under certain conditions, the compound can undergo microbial degradation, though further research is needed to fully understand its environmental fate.

In conclusion, N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide (CAS No. 850917-22-5) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial development.